2-Nitropyridin-4-ol

Specification

• CAS No.: 101654-28-8
• Molecular Formula: C5H4N2O3
• Molecular Weight: 140.1 g/mol
• IUPAC Name: 2-nitro-1H-pyridin-4-one
• Standard InChI: InChI=1S/C5H4N2O3/c8-4-1-2-6-5(3-4)7(9)10/h1-3H,(H,6,8)
• Standard InChI Key: NJTUZNXKDOUPHP-UHFFFAOYSA-N
• SMILES: C1=CNC(=CC1=O)[N+](=O)[O-]
• Canonical SMILES: C1=CNC(=CC1=O)[N+](=O)[O-]

Introduction

Structural Information and Chemical Identity

2-Nitropyridin-4-ol, also formally known as 2-nitro-1H-pyridin-4-one, is an organic compound with significant research interest in pharmaceutical chemistry. The compound is characterized by its heterocyclic structure and functional groups that contribute to its chemical reactivity. With a CAS number of 101654-28-8, this compound has been cataloged in various chemical databases for reference in scientific studies.

Molecular Structure and Representation

The molecular structure of 2-nitropyridin-4-ol consists of a pyridine ring with a hydroxyl substituent at position 4 and a nitro group at position 2. This arrangement contributes to the compound's chemical behavior and potential reactivity in various synthetic pathways. The structural representation is essential for understanding its chemical properties and potential applications in pharmaceutical development.

The compound can be represented through various chemical notations:

• Molecular Formula: C5H4N2O3

• SMILES Notation: C1=CNC(=CC1=O)N+[O-]

• InChI: InChI=1S/C5H4N2O3/c8-4-1-2-6-5(3-4)7(9)10/h1-3H,(H,6,8)

• InChIKey: NJTUZNXKDOUPHP-UHFFFAOYSA-N

Physicochemical Properties

Physical Characteristics

2-Nitropyridin-4-ol typically appears as white crystalline powder, which is consistent with many heterocyclic compounds of similar structure. Understanding these physical characteristics is important for quality control in synthesis and formulation processes, particularly in pharmaceutical applications where appearance can indicate purity and stability.

Physical Constants and Parameters

The compound exhibits specific physicochemical properties that are important for its handling, storage, and application in various research settings. These properties have been determined through analytical methods and provide valuable information for researchers working with this compound.

Table 1: Physical Properties of 2-Nitropyridin-4-ol

Property	Value
Molecular Weight	140.097 g/mol
Density	1.44 g/cm³
Boiling Point	255.1°C at 760 mmHg
Flash Point	108.1°C
Exact Mass	140.022

Spectroscopic Properties

Mass spectrometry data for 2-nitropyridin-4-ol shows characteristic adduct formation patterns that can be useful for analytical identification. Collision cross-section measurements provide additional parameters for compound characterization in analytical settings.

Table 2: Predicted Collision Cross Section Data for Various Adducts

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	141.02947	121.5
[M+Na]+	163.01141	135.0
[M+NH4]+	158.05601	129.2
[M+K]+	178.98535	132.6
[M-H]-	139.01491	123.4
[M+Na-2H]-	160.99686	128.3
[M]+	140.02164	123.7
[M]-	140.02274	123.7

Applications and Significance

Structural Comparisons with Related Compounds

Pyridine Derivatives

2-Nitropyridin-4-ol belongs to a broader class of substituted pyridines, which have significant importance in medicinal chemistry and organic synthesis. While structurally related to compounds like 4-nitropyridine N-oxide (which differs in the position of the nitro group and contains an N-oxide function), 2-nitropyridin-4-ol possesses distinct chemical properties due to its specific substitution pattern. These structural relationships can provide insights into potential chemical behaviors and applications.